Cas no 2229494-52-2 (1-(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)ethan-1-ol)

• Product Name: 1-(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)ethan-1-ol
• CAS No: 2229494-52-2
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6449689
• PubChem ID: 165652338
• Update Time: 2025-06-03

1-(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)ethan-1-ol
• 2229494-52-2
• 1-(1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}cyclopropyl)ethan-1-ol
• EN300-1731024

• Inchi： 1S/C10H12N4O/c1-6(15)10(2-3-10)7-4-8-9(11-5-7)13-14-12-8/h4-6,15H,2-3H2,1H3,(H,11,12,13,14)
• InChI Key： MKAQIRUXMINDBG-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=NC3C(C=2)=NNN=3)CC1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.7Ų

Additional information on 1-(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)ethan-1-ol

Recent Advances in the Study of 1-(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)ethan-1-ol (CAS: 2229494-52-2)

The compound 1-(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)ethan-1-ol (CAS: 2229494-52-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridine and cyclopropyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings in recent research is the compound's role as a potent modulator of specific enzymatic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)ethan-1-ol exhibits high selectivity and affinity towards certain kinase targets, making it a promising candidate for the development of targeted therapies in oncology and inflammatory diseases. The study utilized advanced computational modeling and X-ray crystallography to map the binding interactions, providing valuable insights for further structural optimization.

Another significant advancement is the development of more efficient synthetic routes for this compound. A recent paper in Organic Letters (2024) reported a novel, scalable synthesis method that significantly reduces the number of steps and improves overall yield. This breakthrough is expected to facilitate large-scale production and further preclinical studies. The method employs a copper-catalyzed cycloaddition reaction, which not only enhances efficiency but also minimizes the formation of by-products.

Pharmacokinetic and toxicological studies have also been conducted to evaluate the compound's safety profile. Preliminary results from animal models indicate favorable bioavailability and a manageable toxicity profile, supporting its potential for clinical development. However, further studies are needed to address certain metabolic stability issues observed in vivo.

In conclusion, 1-(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)ethan-1-ol represents a promising scaffold for drug discovery, with recent research highlighting its therapeutic potential and synthetic accessibility. Future studies should focus on optimizing its pharmacokinetic properties and expanding its application to other disease areas.